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Compound of Interest

Compound Name: Orthosulfamuron

Cat. No.: B1249393 Get Quote

CAS Number: 213464-77-8[1]

IUPAC Name: 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoylamino]-N,N-

dimethylbenzamide; also cited as 1-(4,6-dimethoxypyrimidin-2-yl)-3-[2-

(dimethylcarbamoyl)phenylsulfamoyl]urea[1][2][3]

This technical guide provides an in-depth overview of Orthosulfamuron, a systemic, post-

emergence herbicide. The information is tailored for researchers, scientists, and professionals

in drug development, with a focus on its chemical properties, mechanism of action, synthesis,

and analytical methodologies.

Physicochemical and Toxicological Properties
Orthosulfamuron is a sulfonylurea herbicide effective against a variety of weeds in rice

cultivation.[1] Its key properties are summarized in the tables below.

Table 1: Physicochemical Properties of Orthosulfamuron
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Property Value Reference

Molecular Formula C₁₆H₂₀N₆O₆S [2]

Molecular Weight 424.44 g/mol [2]

Appearance Very fine white powder [1]

Melting Point 157 °C [2]

Density 1.48 g/cm³ at 22.0 °C [2]

Water Solubility Moderately soluble [1]

Solubility in Organic Solvents

(at 20 °C)

Acetone: 19.5 g/L, Ethyl

acetate: 3.3 g/L, 1,2-

dichloromethane: 56.0 g/L,

Methanol: 8.3 g/L, n-heptane:

0.23 mg/L, Xylene: 129.8 mg/L

[2]

Table 2: Toxicological Data for Orthosulfamuron

Test Result Classification Reference

Acute Oral LD50 (Rat) >5000 mg/kg Low toxicity [2]

Acute Dermal Toxicity
Low toxicity (Category

IV)
[4]

Acute Inhalation

Toxicity

Low toxicity (Category

IV)
[4]

Skin Irritation
Non-irritating

(Category IV)
[4]

Eye Irritation
Slightly irritating

(Category III)
[4]

Skin Sensitization Not a skin sensitizer [4]

96-hour LC50 (Mysid

Shrimp)
>122 mg a.i./L

Practically nontoxic to

estuarine/marine

invertebrates

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1135.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1135.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://www.benchchem.com/product/b1249393?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://downloads.regulations.gov/EPA-HQ-OPP-2007-0010-0002/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2007-0010-0002/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2007-0010-0002/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2007-0010-0002/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2007-0010-0002/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Orthosulfamuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
Orthosulfamuron functions by inhibiting acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS).[2][5] This enzyme is crucial for the biosynthesis of

branched-chain amino acids—valine, leucine, and isoleucine—in plants.[2][5] The inhibition of

ALS disrupts protein synthesis, leading to the cessation of cell division and plant growth,

ultimately causing the death of susceptible weeds.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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